Cas no 100554-90-3 (6,8-Dichloro-1,2,3,4-tetrahydroquinoline)

• Product Name: 6,8-Dichloro-1,2,3,4-tetrahydroquinoline
• CAS No: 100554-90-3
• MF: C₉H₉Cl₂N
• MW: 202.080460309982
• CID: 2108038
• PubChem ID: 13591066
• Update Time: 2025-05-27

6,8-Dichloro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-1,2,3,4-tetrahydroquinoline
• Quinoline, 6,8-dichloro-1,2,3,4-tetrahydro-
• 6,8-Dichloro-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C9H9Cl2N/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h4-5,12H,1-3H2
• InChI Key： VJRWWRSKYXMFKO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1NCCC2)Cl

Computed Properties

• Exact Mass: 201.0112047g/mol
• Monoisotopic Mass: 201.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6,8-Dichloro-1,2,3,4-tetrahydroquinoline

Research Brief on 6,8-Dichloro-1,2,3,4-tetrahydroquinoline (CAS: 100554-90-3): Recent Advances and Applications

6,8-Dichloro-1,2,3,4-tetrahydroquinoline (CAS: 100554-90-3) is a halogenated tetrahydroquinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases, neurological disorders, and cancer. This research brief synthesizes the latest findings on the compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6,8-Dichloro-1,2,3,4-tetrahydroquinoline, emphasizing its efficient production via catalytic hydrogenation of the corresponding quinoline precursor. The study reported a yield of 85% under optimized conditions, with high purity suitable for pharmaceutical applications. The compound's structural features, including the dichloro substitution and the saturated tetrahydroquinoline ring, were identified as critical for its bioactivity.

In terms of biological activity, recent research has demonstrated that 6,8-Dichloro-1,2,3,4-tetrahydroquinoline exhibits potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan assembly. These findings suggest its potential as a lead compound for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

Beyond antimicrobial applications, 6,8-Dichloro-1,2,3,4-tetrahydroquinoline has shown promise in oncology. A 2023 preclinical study published in Cancer Research investigated its role as a modulator of apoptosis in glioblastoma cells. The compound was found to upregulate pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic Bcl-2, leading to significant tumor regression in murine models. These results underscore its potential as a chemotherapeutic agent, though further clinical validation is required.

In the realm of neurological disorders, a 2021 study in ACS Chemical Neuroscience explored the compound's neuroprotective effects in models of Parkinson's disease. The researchers attributed these effects to its ability to scavenge reactive oxygen species (ROS) and inhibit α-synuclein aggregation, a hallmark of the disease. These findings open new avenues for its use in neurodegenerative therapeutics.

Despite its promising applications, challenges remain in the clinical translation of 6,8-Dichloro-1,2,3,4-tetrahydroquinoline. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural optimization. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index, as reported in a 2023 review in Advanced Drug Delivery Reviews.

In conclusion, 6,8-Dichloro-1,2,3,4-tetrahydroquinoline (CAS: 100554-90-3) represents a multifaceted compound with broad applications in drug discovery. Its antimicrobial, anticancer, and neuroprotective properties highlight its potential as a valuable scaffold for medicinal chemistry. Future research should prioritize addressing its pharmacokinetic limitations and advancing preclinical studies toward clinical trials.